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chloride

CAS No.: 32426-10-1

Cat. No.: B14680216

Get Quote

Executive Summary: The Structural Divergence
In the development of high-level disinfectants and antiseptics, Quaternary Ammonium

Compounds (QACs) have evolved from simple benzalkonium chlorides (Generation 1) to

sophisticated dialkyl structures (Generation 3 & 4).

This guide compares two potent "Twin-Chain" QACs:

DDAC (Didecyldimethylammonium chloride): The industry standard for "Generation 3"

QACs. It features two C10 alkyl chains and two methyl groups.

BDDMAC (Benzyldidecylmethylammonium chloride): A specialized hybrid molecule (often

found in "Generation 4/5" blends). It retains the two C10 alkyl chains of DDAC but replaces

one methyl group with a benzyl group.
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The Core Distinction: While both utilize twin C10 tails for superior membrane penetration and

hard water tolerance, the Benzyl vs. Methyl head-group substitution fundamentally alters their

hydrophobicity, steric profile, and interaction with proteinaceous soil.

Chemical Structure & SAR Analysis
The efficacy differences between these two molecules are dictated by their Structure-Activity

Relationships (SAR).

Feature DDAC BDDMAC

CAS Number 7173-51-5 32426-10-1

Molecular Structure
N,N-Didecyl-N,N-

dimethylammonium chloride

N-Benzyl-N,N-didecyl-N-

methylammonium chloride

Hydrophobic Tails 2x C10 (Decyl) 2x C10 (Decyl)

Head Group Substituents 2x Methyl (-CH3)
1x Methyl (-CH3), 1x Benzyl (-

C6H5CH2)

Molecular Weight ~362 g/mol ~438 g/mol

Steric Hindrance Low (Compact Head) High (Bulky Benzyl Group)

Hydrophobicity (LogP) High
Very High (Benzyl adds

significant lipophilicity)

Structural Visualization
The following diagram illustrates the structural evolution and the steric difference introduced by

the benzyl group.
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Functional Impact of Benzyl Group

Gen 1: ADBAC
(1 Alkyl, 1 Benzyl)

Hybrid: BDDMAC
(2 Decyl, 1 Benzyl, 1 Methyl)

Add 2nd Decyl Chain
(Increases Hard Water Tolerance)

Gen 3: DDAC
(2 Decyl, 2 Methyl)

Replace Methyl with Benzyl
(Increases Hydrophobicity & Substantivity)

Increased
Surface Adsorption

Altered
Membrane Kinetics

Click to download full resolution via product page

Caption: Structural evolution showing BDDMAC as a hybrid of ADBAC and DDAC

architectures.

Physicochemical Performance & Efficacy[1][2][3]
Antimicrobial Mechanism
Both molecules function primarily via membrane disruption. The C10 "twin tails" are the optimal

length for intercalating into the phospholipid bilayer of bacteria.

DDAC: Its compact head group allows for rapid diffusion through the cell wall lattice

(peptidoglycan). It acts quickly to destabilize the membrane.[1]

BDDMAC: The bulky benzyl group increases substantivity (adherence to surfaces). While

diffusion might be slightly slower due to steric bulk, the pi-electron interaction of the benzyl

ring can enhance binding to specific receptor sites or pore proteins, potentially overcoming

resistance mechanisms developed against pure dialkyl quats.

Comparative Efficacy Data
Note: BDDMAC is rarely used as a solo active. It is designed to work in concert with DDAC.

The data below synthesizes standalone performance characteristics.
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Parameter DDAC BDDMAC Winner

Gram-Positive

Efficacy
Excellent Superior

BDDMAC (Benzyl

group aids interaction)

Gram-Negative

Efficacy
Superior Good

DDAC (Smaller head

penetrates outer

membrane porins

better)

Hard Water Tolerance Excellent (>800 ppm)
Very Good (~600

ppm)

DDAC (Less

precipitation with

Ca++/Mg++)

Protein Tolerance High Moderate

DDAC (Benzyl group

can bind non-

specifically to

proteins)

Speed of Kill Fast Moderate-Fast DDAC

Residual Activity Moderate High
BDDMAC (Stays on

surfaces longer)

The "Synergy" of Blends
In commercial applications (e.g., Bardac 205M), these two are combined.

The Logic: DDAC provides the "shock" (rapid kill, hard water tolerance). BDDMAC provides

the "shield" (broad spectrum coverage, residual substantivity, and a second mechanism of

action to prevent resistance).

Result: The blend typically achieves a lower Minimum Inhibitory Concentration (MIC) than

either component alone.

Experimental Protocols (Self-Validating Systems)
To objectively compare these actives in your lab, use the following protocols. These are

designed to isolate the variables of hard water and organic load.
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Protocol A: Comparative MIC Determination (Microbroth
Dilution)
Purpose: Determine the intrinsic potency of the pure molecule.

Preparation:

Stock Solutions: Prepare 1000 ppm active solutions of DDAC and BDDMAC in deionized

water.

Organisms: S. aureus (ATCC 6538) and P. aeruginosa (ATCC 15442).

Workflow:

Use 96-well plates.

Dispense 100 µL Mueller-Hinton Broth (MHB) into columns 1-10.

Add 100 µL of QAC stock to column 1; perform serial 1:2 dilutions across to column 10.

Validation Control: Column 11 = Growth Control (No QAC), Column 12 = Sterility Control

(No Bacteria).

Inoculate with 5 x 10^5 CFU/mL.

Incubate at 37°C for 24 hours.

Readout: The lowest concentration with no visible turbidity is the MIC.

Protocol B: Hard Water Tolerance Stress Test
Purpose: Verify the "Twin Chain" advantage and the impact of the Benzyl group.

Synthetic Hard Water: Prepare 300 ppm, 500 ppm, and 800 ppm CaCO3 equivalent water

(AOAC formula).

Challenge:

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14680216?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare QAC solutions at their determined MIC values using the Hard Water instead of DI

water.

Inoculate with P. aeruginosa (highly sensitive to hard water interference).

Time-Kill Kinetic:

Sample at T=30s, 1m, 5m.

Neutralize in D/E Neutralizing Broth immediately.

Plate and count survivors.

Success Metric: A >3 log reduction in hard water indicates functional tolerance.

Expected Result: DDAC will maintain efficacy up to 800 ppm. BDDMAC may show

reduced kinetics at >600 ppm due to the benzyl cation interacting with Ca++ ions.

Mechanism of Action Visualization
The following diagram details the kinetic pathway of cell death for these specific QACs.
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Adsorption
(Electrostatic Interaction)

Permeation
(Hydrophobic Tail Insertion)

Driven by Charge Density

DDAC Path:
Rapid Porin Penetration

Small Head Group

BDDMAC Path:
Surface Accumulation & Disruption

Bulky Benzyl Group

Membrane Destabilization
(Leakage of K+ and Cytoplasm)

Fast Kinetics Sustained Action

Cell Lysis & Death

Click to download full resolution via product page

Caption: Kinetic differentiation between DDAC (Rapid Penetration) and BDDMAC (Sustained

Surface Disruption).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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